Cas no 2136882-29-4 (prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate)

• Product Name: prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate
• CAS No: 2136882-29-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6486905
• PubChem ID: 165914330
• Update Time: 2025-05-24

prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2136882-29-4
• EN300-5669871
• prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate

• Inchi： 1S/C9H15NO3/c1-3-4-13-9(12)10-5-8(6-10)7(2)11/h3,7-8,11H,1,4-6H2,2H3/t7-/m1/s1
• InChI Key： SADPIIHNTACHPP-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Additional information on prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate

Prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate: A Comprehensive Overview

Prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate, also known by its CAS number 2136882-29-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a hydroxyethyl group and a propenyl ester moiety. The azetidine ring, a four-membered cyclic amine, contributes to the compound's stability and reactivity, making it a valuable substrate for various chemical transformations.

The synthesis of prop-2-en-1-yl 3-[(1R)-1-hydroxyethyl]azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine intermediate. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (1R)-hydroxyethyl group, ensuring high enantiomeric purity. This is particularly important for applications in drug discovery, where stereochemistry plays a critical role in biological activity.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its use in the development of peptide mimetics and small molecule inhibitors. For instance, studies have shown that derivatives of this compound can modulate enzyme activity, making them candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, propenyl azetidine carboxylate has also been investigated for its role in materials science. The compound's ability to form stable covalent bonds under mild conditions has led to its use in the synthesis of novel polymers and biomaterials. These materials exhibit enhanced mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The physical properties of CAS 2136882-29-4 are well-documented, with a melting point of approximately 78°C and a boiling point around 305°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. Recent studies have also highlighted its stability under UV light, which is advantageous for applications requiring prolonged exposure to light.

From an environmental perspective, the biodegradability of propenyl azetidine carboxylate has been assessed, revealing moderate rates under aerobic conditions. This information is crucial for determining its ecological impact and guiding sustainable practices in its production and disposal.

In conclusion, propenyl azetidine carboxylate (CAS 2136882-29) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials, this compound is poised to make significant contributions to both scientific innovation and practical implementations in various industries.